Cas no 3230-76-0 (Retinol,7,10-dihydro-10-hydroxy-)

Retinol,7,10-dihydro-10-hydroxy- structure
3230-76-0 structure
Product Name:Retinol,7,10-dihydro-10-hydroxy-
CAS No:3230-76-0
MF:C20H32O2
MW:304.466886520386
CID:310415
PubChem ID:5463124
Update Time:2025-04-19

Retinol,7,10-dihydro-10-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Retinol,7,10-dihydro-10-hydroxy-
    • 3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,7-triene-1,6-diol
    • (8Z)-10-hydroxy-7,10-dihydroretinol
    • 3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,7-triene-1,6-diol
    • Hydroxenin
    • (8E)-10-hydroxy-8,9-didehydro-7,8,9,10-tetrahydroretinol
    • Retinol, 7,10-dihydro-10-hydroxy-
    • DTXSID201305455
    • 3230-76-0
    • EINECS 221-771-1
    • Hydroxenin, (all E)-
    • Hydroxenin, (all E)
    • 2,4,7-NONATRIENE-1,6-DIOL, 3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-
    • SCHEMBL9215847
    • 7,10-Dihydro-10-hydroxyretinol
    • 8167MP3JJ2
    • UNII-8167MP3JJ2
    • Q27269219
    • (all E)-hydroxenin
    • Inchi: 1S/C20H32O2/c1-15(12-14-21)8-11-19(22)17(3)9-10-18-16(2)7-6-13-20(18,4)5/h8-9,11-12,19,21-22H,6-7,10,13-14H2,1-5H3/b11-8+,15-12+,17-9+
    • InChI Key: FRMVBNPEOHCJAG-DICVWWACSA-N
    • SMILES: OC(/C=C/C(=C/CO)/C)/C(/C)=C/CC1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 304.24036
  • Monoisotopic Mass: 304.24023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 4.6

Experimental Properties

  • Density: 0.963
  • Boiling Point: 448.5°Cat760mmHg
  • Flash Point: 197.6°C
  • Refractive Index: 1.514
  • PSA: 40.46

Retinol,7,10-dihydro-10-hydroxy- Related Literature

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